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Compound of Interest

Compound Name: Tribenzylsilane

Cat. No.: B167443 Get Quote

An In-depth Technical Guide to Tribenzylsilane
For Researchers, Scientists, and Drug Development Professionals

Introduction
Tribenzylsilane (CAS No. 1747-92-8) is a triorganosilane compound that has garnered

significant interest in various fields of chemical research, including organic synthesis, analytical

chemistry, and materials science. Its unique reactivity, stemming from the silicon-hydrogen

bond, makes it a valuable reagent for reductions and hydrosilylation reactions. Furthermore, its

bulky benzyl groups provide steric hindrance and influence its reactivity and selectivity. This

technical guide provides a comprehensive overview of tribenzylsilane, including its chemical

and physical properties, synthesis, key applications with detailed experimental protocols, and a

visualization of its role in an analytical workflow.
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Property Value Reference

CAS Number 1747-92-8 [1][2][3][4]

Molecular Formula C₂₁H₂₂Si [1][2][3][4]

Molecular Weight 302.49 g/mol [1][2][3][4]

Appearance
White to off-white crystalline

powder
[1][2][3][4]

Melting Point 88-92 °C [1][2][3][4]

Boiling Point 175 °C at 3 mmHg [1][2][3][4]

SMILES
C1=CC=C(C=C1)C--INVALID-

LINK--CC3=CC=CC=C3
[1][2][3][4]

InChI Key
CLBRRQXSGPYXBX-

UHFFFAOYSA-N
[1][2][3][4]

Molecular Structure
The structure of tribenzylsilane consists of a central silicon atom bonded to one hydrogen

atom and three benzyl groups.

Experimental Protocols
Synthesis of Tribenzylsilane
While a specific detailed protocol for the synthesis of tribenzylsilane was not found in the

immediate search results, a general and widely used method for the synthesis of

triorganosilanes involves the reaction of trichlorosilane with a Grignard reagent. The following is

a representative, generalized protocol.

Reaction: SiHCl₃ + 3 PhCH₂MgCl → (PhCH₂)₃SiH + 3 MgCl₂

Materials:

Trichlorosilane (SiHCl₃)
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Magnesium turnings

Benzyl chloride

Anhydrous diethyl ether

Dry toluene

Standard glassware for Grignard reaction under inert atmosphere

Procedure:

Preparation of Benzylmagnesium Chloride: In a flame-dried, three-necked flask equipped

with a reflux condenser, dropping funnel, and a nitrogen inlet, magnesium turnings are

placed in anhydrous diethyl ether. A solution of benzyl chloride in anhydrous diethyl ether is

added dropwise to initiate the Grignard reaction. The reaction mixture is typically stirred and

refluxed until the magnesium is consumed.

Reaction with Trichlorosilane: The Grignard reagent is cooled in an ice bath. A solution of

trichlorosilane in anhydrous diethyl ether is added dropwise with vigorous stirring. The

reaction is exothermic and should be controlled by the rate of addition.

Work-up: After the addition is complete, the reaction mixture is stirred for several hours at

room temperature and then refluxed for a short period. The reaction is then quenched by the

slow addition of a saturated aqueous solution of ammonium chloride.

Extraction and Purification: The organic layer is separated, and the aqueous layer is

extracted with diethyl ether. The combined organic extracts are washed with brine, dried over

anhydrous sodium sulfate, and the solvent is removed under reduced pressure. The crude

product is then purified by vacuum distillation or recrystallization from a suitable solvent like

ethanol or hexane to yield tribenzylsilane as a white solid.

Derivatization of Steroids for GC-MS Analysis
Tribenzylsilane can be used as a derivatizing agent to improve the gas chromatographic

properties and mass spectrometric fragmentation of steroids. The following protocol is a

generalized procedure for the silylation of hydroxyl groups in steroids.
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Materials:

Steroid sample

Tribenzylsilane

A suitable catalyst (e.g., trimethylchlorosilane)

Anhydrous pyridine or other aprotic solvent

GC-MS grade solvents for reconstitution (e.g., hexane, ethyl acetate)

Procedure:

Sample Preparation: A known amount of the steroid sample is accurately weighed and

placed in a clean, dry reaction vial. The sample is dried thoroughly, for example, under a

stream of nitrogen.

Derivatization Reaction: An excess of tribenzylsilane and a catalytic amount of

trimethylchlorosilane are added to the dried sample. Anhydrous pyridine is then added to

dissolve the reagents and catalyze the reaction.

Reaction Conditions: The vial is tightly capped and heated at a specific temperature (e.g.,

60-80 °C) for a set period (e.g., 30-60 minutes) to ensure complete derivatization.

Sample Work-up: After cooling to room temperature, the reaction mixture may be dried under

a stream of nitrogen to remove the solvent and excess reagents.

Reconstitution and Analysis: The derivatized sample is reconstituted in a known volume of a

GC-MS compatible solvent, such as hexane or ethyl acetate. An aliquot of the reconstituted

sample is then injected into the GC-MS for analysis.

Mandatory Visualization
Experimental Workflow for Steroid Analysis
The following diagram illustrates the general workflow for the analysis of steroids using

tribenzylsilane as a derivatizing agent prior to GC-MS analysis.
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Workflow for Steroid Analysis using Tribenzylsilane Derivatization
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Caption: Workflow for Steroid Analysis using Tribenzylsilane.
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Logical Relationship in Reductive Hydrosilylation
This diagram illustrates the logical relationship in the reduction of a carbonyl compound using

tribenzylsilane, a common application of triorganosilanes in organic synthesis.

Logical Flow of Carbonyl Reduction by Tribenzylsilane
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Caption: Carbonyl Reduction using Tribenzylsilane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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